3-Benzyl-6-(2,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10Cl2N4S
• Molecular Weight: 361.2 g/mol
• IUPAC Name: 3-benzyl-6-(2,4-dichlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10Cl2N4S/c17-11-6-7-12(13(18)9-11)15-21-22-14(19-20-16(22)23-15)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key: RAYABJUINXLZBB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=C(C=C(C=C4)Cl)Cl

Description

3-Benzyl-6-(2,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the fields of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(2,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound interacts with various enzymes and proteins, leading to inhibition of their activity. This compound has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes and proteins, leading to a decrease in their activity. This compound has also been shown to induce apoptosis in cancer cells, leading to their death. In addition, this compound has been shown to have anti-inflammatory and anti-viral properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Benzyl-6-(2,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and selectivity towards various enzymes and proteins. This compound has also been shown to have low toxicity towards normal cells. The limitations of using this compound in lab experiments include its low solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are many future directions for the study of 3-Benzyl-6-(2,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is the development of more efficient synthesis methods to improve the yield and purity of the final product. Another direction is the study of the mechanism of action of this compound to gain a better understanding of its interactions with enzymes and proteins. Further studies could also investigate the potential applications of this compound in drug delivery systems and as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 3-Benzyl-6-(2,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,4-dichlorobenzaldehyde with thiourea in the presence of an acid catalyst to form 2,4-dichlorobenzylthiourea. This intermediate compound is then reacted with benzyl bromide in the presence of a base to form the final product. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

3-Benzyl-6-(2,4-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent. In biochemistry, this compound has been studied for its inhibitory effects on various enzymes and proteins. In pharmacology, this compound has been studied for its potential applications as a drug delivery system.